Cas no 261633-71-0 ((2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine)

(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine is a heterocyclic amine featuring a benzodioxane core, which imparts unique electronic and steric properties. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis due to its fused oxygen-containing ring system, enhancing stability and reactivity in selective transformations. Its amine functionality allows for further derivatization, making it versatile for constructing complex molecules. The benzodioxane scaffold is known for contributing to bioactive properties, including potential CNS activity. High purity and well-defined structural characteristics ensure reproducibility in research and industrial applications. Suitable for use in medicinal chemistry, it offers a balance of lipophilicity and polarity, facilitating drug design and optimization.
(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine structure
261633-71-0 structure
Product name:(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine
CAS No:261633-71-0
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD04972618
CID:247360
PubChem ID:2795040

(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine
    • 1,4-Benzodioxin-5-methanamine,2,3-dihydro-
    • 2,3-Dihydro-1,4-benzodioxin-5-ylmethylamine
    • 2,3-DIHYDRO-1,4-BENZODIOXIN-5-YLMETHYLAMINE HYDROCHLORIDE
    • 2-AMINO-N-CYCLOPROPYL-N-(2,3-DIHYDRO-BENZO[1,4]DIOXIN-6-YLMETHYL)-ACETAMIDE
    • 2,3-dihydro-1,4-benzodioxin-5-MethanaMine
    • 2,3-Dihydro-1,4-benzodioxin-5-ylmethylamineHCl
    • 2,3-Dihydro-1,4-benzodioxine-5-ylmethylamine
    • N-Methyl-2,3-dihydrobenzo[b][1,4]dioxin-5-aMine
    • AM100589
    • 5-(Aminomethyl)-1,4-benzodioxane
    • SDCCGMLS-0065915.P001
    • EN300-50191
    • VS-0189
    • C-(2,3-Dihydro-benzo[1,4]dioxin-5-yl)-methylamine
    • CS-0450231
    • AKOS009606732
    • 2,3-dihydro-1,4-benzodioxin-5-ylmethanamine
    • CHEMBL4538048
    • OKRXRKUGZVMPKX-UHFFFAOYSA-N
    • 261633-71-0
    • 1-(2,3-dihydro-1,4-benzodioxin-5-yl)methanamine
    • FT-0735423
    • A877345
    • (2,3-dihydro-1,4-benzodioxin-5-yl)methanamine
    • C-(2,3-Dihydrobenzo[1,4]dioxin-5-yl)methylamine
    • SCHEMBL110089
    • MDL: MFCD04972618
    • Inchi: 1S/C9H11NO2/c10-6-7-2-1-3-8-9(7)12-5-4-11-8/h1-3H,4-6,10H2
    • InChI Key: OKRXRKUGZVMPKX-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=CC=C(CN)C1=2

Computed Properties

  • Exact Mass: 201.05600
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Boiling Point: 287.5°C at 760 mmHg
  • PSA: 44.48000
  • LogP: 2.41880

(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37/39-S45
  • Hazardous Material Identification: C
  • Risk Phrases:R34
  • Storage Condition:Sealed in dry,2-8°C
  • Safety Term:S26;S36/37/39;S45

(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-50191-0.5g
(2,3-dihydro-1,4-benzodioxin-5-yl)methanamine
261633-71-0
0.5g
$150.0 2023-02-10
Enamine
EN300-50191-5.0g
(2,3-dihydro-1,4-benzodioxin-5-yl)methanamine
261633-71-0
5.0g
$419.0 2023-02-10
Enamine
EN300-50191-0.05g
(2,3-dihydro-1,4-benzodioxin-5-yl)methanamine
261633-71-0
0.05g
$131.0 2023-02-10
Chemenu
CM154453-1g
(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine
261633-71-0 95%
1g
$*** 2023-03-30
Enamine
EN300-50191-10.0g
(2,3-dihydro-1,4-benzodioxin-5-yl)methanamine
261633-71-0
10.0g
$748.0 2023-02-10
Enamine
EN300-50191-1.0g
(2,3-dihydro-1,4-benzodioxin-5-yl)methanamine
261633-71-0
1.0g
$156.0 2023-02-10
Chemenu
CM154453-5g
(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine
261633-71-0 95%
5g
$667 2021-06-09
Ambeed
A554742-5g
(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine
261633-71-0 95+%
5g
$1240.0 2024-04-20
eNovation Chemicals LLC
Y1001786-5g
2,3-dihydro-1,4-benzodioxin-5-methanamine
261633-71-0 95%
5g
$1260 2025-02-19
Apollo Scientific
OR471269-5g
5-(Aminomethyl)-1,4-benzodioxane
261633-71-0
5g
£1050.00 2023-09-01

Additional information on (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine

Comprehensive Overview of (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine (CAS No. 261633-71-0)

(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine, with the CAS number 261633-71-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzodioxane derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structure of this molecule, featuring a 1,4-benzodioxane core and an aminomethyl substituent, makes it a valuable intermediate in the synthesis of more complex molecules.

Researchers and industry professionals often search for benzodioxane derivatives due to their potential therapeutic properties. The (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine scaffold is particularly interesting because of its role in modulating neurotransmitter systems. For instance, compounds with similar structures have been explored for their effects on serotonin and dopamine receptors, which are critical targets in the treatment of neurological disorders. This aligns with current trends in neuroscience and mental health research, where there is a growing demand for novel compounds that can address conditions like depression, anxiety, and Parkinson's disease.

From a synthetic chemistry perspective, CAS No. 261633-71-0 serves as a versatile building block. Its aminomethyl group allows for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This is particularly relevant in the era of AI-driven drug discovery, where computational models are used to predict the bioactivity of new compounds. The compound's structural features also make it a candidate for green chemistry applications, as researchers seek sustainable methods to synthesize bioactive molecules.

Another area of interest is the compound's potential role in flavor and fragrance industries. Benzodioxane derivatives are sometimes used as precursors for aromatic compounds, and the (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine structure could contribute to the development of new scent profiles. This ties into the broader trend of natural product synthesis, where consumers are increasingly drawn to products with unique, naturally inspired aromas.

In summary, (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine (CAS No. 261633-71-0) is a multifaceted compound with applications spanning pharmaceuticals, neuroscience, and industrial chemistry. Its structural versatility and relevance to cutting-edge research make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of innovative solutions for health and technology.

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(CAS:261633-71-0)(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)methanamine
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